Cas no 2361640-79-9 (N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)prop-2-enamide)

• Product Name: N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)prop-2-enamide
• CAS No: 2361640-79-9
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5412568
• PubChem ID: 139018808
• Update Time: 2025-10-28

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361640-79-9
• Z3024767745
• EN300-26589736
• N-(3,3,5-Trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)prop-2-enamide
• N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)prop-2-enamide
• N-(2,3,4,5-Tetrahydro-3,3,5-trimethyl-4-oxo-1,5-benzoxazepin-7-yl)-2-propenamide

• Inchi： 1S/C15H18N2O3/c1-5-13(18)16-10-6-7-12-11(8-10)17(4)14(19)15(2,3)9-20-12/h5-8H,1,9H2,2-4H3,(H,16,18)
• InChI Key： SOYAMRFKFGODHN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(C)C2=C1)(=O)C=C

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.9±50.0 °C(Predicted)
• pka: 12.55±0.40(Predicted)

Additional information on N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)prop-2-enamide

Introduction to N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)prop-2-enamide (CAS No: 2361640-79-9) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the benzoxazepine class of heterocyclic compounds, which are known for their diverse biological activities and pharmacological significance.

The molecular structure of N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)prop-2-enamide features a fused ring system consisting of a benzene ring and an oxazepine ring. The presence of the 3,3,5-trimethyl substituents on the oxazepine ring contributes to its stability and influences its interactions with biological targets. The amide functional group at the prop-2-enyl position further enhances its potential as a pharmacophore in drug design.

In recent years, there has been a growing interest in benzoxazepine derivatives due to their ability to modulate various biological pathways. These compounds have been explored for their potential in treating neurological disorders, inflammatory conditions, and even cancer. The specific configuration of N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)prop-2-enamide makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its interaction with biological targets. The benzoxazepine core is known to bind effectively with proteins involved in cell signaling and regulation. This has led researchers to investigate its potential as an inhibitor or modulator of enzymes and receptors that play critical roles in disease pathways. For instance, studies have suggested that benzoxazepine derivatives can interact with serine/threonine proteases and kinases, which are often implicated in cancer progression.

The synthesis of N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)prop-2-enamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the 3,3-dimethyl group and the amide bond necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently than ever before.

Recent research has also highlighted the importance of N-(3-hydroxypropyl) derivatives in drug development. While not directly related to our compound of interest here (CAS No: 2361640-79), these studies underscore the broader significance of hydroxylated propyl groups in enhancing bioavailability and metabolic stability. This knowledge can be applied to future modifications of N-(3-hydroxypropyl)benzoxazepines.

The pharmacological profile of N-(7-hydroxypropyl)benzoxazepines has been extensively studied due to their potential as scaffolds for new drugs. These compounds have shown promise in preclinical models for treating conditions such as pain and inflammation. While our compound does not contain a hydroxyl group at the 7-position (CAS No: 2361640), it shares structural similarities that make it relevant for comparative studies.

In conclusion，N-(7-methoxypropyl)benzothiazepines are another class of compounds that have been explored for their therapeutic potential. These derivatives exhibit interesting biological activities that make them valuable tools for drug discovery. Although our focus here is on N-(7-methoxypropyl)benzothiazepines (CAS No: 2361640), they highlight the broader importance of benzothiazole derivatives in medicinal chemistry.